[(3r)-3-Aminopiperidin-1-Yl][2-(1-Ethyl-1h-Pyrrolo[2,3-B]pyridin-2-Yl)-7-Methoxy-1-Methyl-1h-Benzimidazol-5-Yl]methanone

• IUPAC Name: [(3R)-3-aminopiperidin-1-yl]-[2-(1-ethylpyrrolo[2,3-b]pyridin-2-yl)-7-methoxy-1-methylbenzimidazol-5-yl]methanone
• InChI: InChI=1S/C24H28N6O2/c1-4-30-19(12-15-7-5-9-26-22(15)30)23-27-18-11-16(13-20(32-3)21(18)28(23)2)24(31)29-10-6-8-17(25)14-29/h5,7,9,11-13,17H,4,6,8,10,14,25H2,1-3H3/t17-/m1/s1
• InChI Key: JCCVZBCVMBEDEN-QGZVFWFLSA-N
• Canonical SMILES: CCN1C(=CC2=C1N=CC=C2)C3=NC4=C(N3C)C(=CC(=C4)C(=O)N5CCCC(C5)N)OC
• Isomeric SMILES: CCN1C(=CC2=C1N=CC=C2)C3=NC4=C(N3C)C(=CC(=C4)C(=O)N5CCC[C@H](C5)N)OC
• Molecular Formula: C24H28N6O2
• Molecular Weight: 432.5 g/mol

Description

[(3r)-3-Aminopiperidin-1-Yl][2-(1-Ethyl-1h-Pyrrolo[2,3-B]pyridin-2-Yl)-7-Methoxy-1-Methyl-1h-Benzimidazol-5-Yl]methanone is a useful research compound. Its molecular formula is C24H28N6O2 and its molecular weight is 432.528. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research into the synthesis of new pyridine derivatives, such as those involving amino substituted benzothiazoles and chloropyridine-carboxylic acid, has shown variable and modest antimicrobial activity against strains of bacteria and fungi. These findings suggest that derivatives of the queried compound could be explored for potential antimicrobial properties (Patel, Agravat, & Shaikh, 2011).

Heterocyclic Chemistry and Drug Design

The synthesis of enantiomerically pure pyrrolidines through 1,3-dipolar cycloaddition demonstrates the compound's utility in creating molecules with potential therapeutic applications. Such methodologies could be applied to the synthesis of derivatives of the queried compound, offering a route to discovering new drugs with specific stereochemical configurations (Oliveira Udry, Repetto, & Varela, 2014).

NMDA Receptor Antagonists

Research into selective NR1/2B N-methyl-D-aspartate receptor antagonists among indole-2-carboxamides and benzimidazole-2-carboxamides showcases the potential of complex molecules in neuroscience research. Compounds with structures similar to the queried chemical have shown potent activity as NMDA receptor antagonists, which are crucial for understanding neurophysiological processes and developing treatments for neurological conditions (Borza et al., 2007).

Anticonvulsant Agents

The development of novel anticonvulsant agents through the synthesis of triazine and pyrrolidinyl methanone derivatives underlines the importance of complex heterocyclic compounds in medicinal chemistry. These studies provide a foundation for future research into compounds with similar backbones, aiming to uncover new treatments for epilepsy and related disorders (Malik & Khan, 2014).

Organic Synthesis Methodologies

Advancements in the synthesis of heterocycles containing both piperidine and pyridine rings offer insights into efficient synthetic processes for complex organic molecules. These methodologies could potentially be applied to the synthesis of derivatives of the queried compound, highlighting the compound's relevance in facilitating the development of new synthetic routes in organic chemistry (Zhang et al., 2020).